Cas no 181934-29-2 (1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one)

• Product Name: 1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one
• CAS No: 181934-29-2
• MF: C₁₂H₁₃O₂SiI
• MW: 344.22
• MDL: MFCD29765750
• CID: 2604874
• PubChem ID: 354333836
• Update Time: 2025-11-02

1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-[(Trimethylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one
• TMS-EBX
• T71964
• SY056203
• DB-372466
• 1-(2-trimethylsilylethynyl)-1lambda3,2-benziodoxol-3-one
• 1-[2-(trimethylsilyl)ethynyl]-1?(3),2-benziodaoxol-3-one
• 1-[2-(trimethylsilyl)ethynyl]-3H-1,2-benziodaoxol-3-one
• T3272
• 1-((Trimethylsilyl)ethynyl)-1l3-benzo[d][1,2]iodaoxol-3(1H)-one
• MFCD29765750
• 181934-29-2
• 1-[2-(trimethylsilyl)ethynyl]-3H-1lambda(3),2-benziodaoxol-3-one
• CS-0129628
• 1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one

• MDL： MFCD29765750
• Inchi： InChI=1S/C12H13IO2Si/c1-16(2,3)9-8-13-11-7-5-4-6-10(11)12(14)15-13/h4-7H,1-3H3
• InChI Key： KUCCHAADRXRBFZ-UHFFFAOYSA-N
• SMILES： C[Si](C)(C)C#CI1C2=CC=CC=C2C(=O)O1

Computed Properties

• Exact Mass: 343.97295g/mol
• Monoisotopic Mass: 343.97295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one

1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one (CAS 181934-29-2): A Versatile Reagent in Modern Organic Synthesis

In the realm of organoiodine chemistry, 1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one (CAS 181934-29-2) has emerged as a powerful reagent with unique applications in alkynylation reactions. This benziodoxolone derivative combines the stability of a trimethylsilyl-protected alkyne with the reactivity of a hypervalent iodine center, making it particularly valuable for C-C bond formation in complex molecule synthesis.

The growing interest in click chemistry and bioorthogonal reactions has significantly increased demand for specialized alkynylation reagents like 1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one. Researchers frequently search for "stable alkynylating agents" or "benziodoxolone reagents for click chemistry," reflecting the compound's relevance in current synthetic methodologies. Its air-stable crystalline form and controlled reactivity profile address many challenges faced with traditional acetylene transfer reagents.

Structural analysis reveals that 1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one features a hypervalent iodine(III) center bonded to both an oxygen atom and the trimethylsilylethynyl group. This arrangement provides exceptional chemoselectivity in reactions with various nucleophiles. The benziodoxolone scaffold enhances stability while maintaining sufficient reactivity for transformations under mild conditions, a balance that makes it superior to many conventional reagents.

Recent applications highlight its utility in pharmaceutical intermediate synthesis, particularly for installing terminal alkyne functionalities in drug candidates. The TMS-protected alkyne can be easily deprotected to reveal reactive terminal alkynes for subsequent copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property has made it valuable in bioconjugation strategies and probe development for chemical biology studies.

The synthetic community has developed numerous protocols employing CAS 181934-29-2 for alkynylation of heteroarenes, enolates, and organometallic species. Compared to alternative reagents like ethynylbenziodoxolones (EBX), the trimethylsilyl protection in 1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one offers improved handling characteristics and reduced polymerization risks. These advantages have led to its adoption in flow chemistry applications and automated synthesis platforms.

From a safety perspective, 1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one demonstrates favorable stability characteristics when properly stored. The compound typically appears as a white to off-white crystalline powder that remains stable under inert atmosphere at room temperature. Standard precautions for handling organoiodine compounds should be observed, including use of personal protective equipment and proper ventilation.

The commercial availability of CAS 181934-29-2 has expanded significantly in response to growing demand from both academic research and industrial applications. Current market trends show increasing interest in custom synthetic building blocks and specialty reagents for drug discovery programs. Several major suppliers now offer this reagent with varying purity grades and packaging options to meet diverse research needs.

Future developments may focus on creating water-soluble analogs of 1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one for biological applications or immobilized versions for recyclable catalytic systems. The compound's unique combination of stability and reactivity continues to inspire new methodological developments in alkyne transfer chemistry, particularly for late-stage functionalization of complex molecules.

For researchers considering 1-(Trimethylsilyl)ethynyl-1,2-benziodoxol-3(1H)-one in their synthetic workflows, proper storage at 2-8°C under inert atmosphere is recommended to maintain optimal reactivity. The reagent typically shows excellent shelf stability when protected from moisture and air. Recent advances in iodine(III) reagent chemistry suggest this compound will remain an important tool for C-C bond formation strategies in organic synthesis.